Cas no 1257072-34-6 (6-Bromo-3-chloropyrazine-2-carbonitrile)

• Product Name: 6-Bromo-3-chloropyrazine-2-carbonitrile
• CAS No: 1257072-34-6
• MF: C₅HBrClN₃
• MW: 218.438538312912
• MDL: MFCD23097407
• CID: 1038772
• PubChem ID: 70701071
• Update Time: 2025-07-21

6-Bromo-3-chloropyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloropyrazine-2-carbonitrile
• 6-BroMo-3-chloro-2-pyrazinecarbontirile
• 6-Bromo-3-chloro-pyrazine-2-carbonitrile
• DB-253514
• DTXSID10743850
• C5HBrClN3
• AKOS016002314
• A889981
• 1257072-34-6
• 2-Pyrazinecarbonitrile, 6-bromo-3-chloro-
• SCHEMBL845962
• SB32283
• AS-43559
• FAOLIJWZYYNLRZ-UHFFFAOYSA-N
• SY059021
• CS-0120284
• MFCD23097407

• MDL： MFCD23097407
• Inchi： 1S/C5HBrClN3/c6-4-2-9-5(7)3(1-8)10-4/h2H
• InChI Key： FAOLIJWZYYNLRZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)=N1)Cl

Computed Properties

• Exact Mass: 216.90424g/mol
• Monoisotopic Mass: 216.90424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Boiling Point: 281.1±35.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 6-Bromo-3-chloropyrazine-2-carbonitrile

Introduction to 6-Bromo-3-chloropyrazine-2-carbonitrile (CAS No. 1257072-34-6)

6-Bromo-3-chloropyrazine-2-carbonitrile is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework. This compound, identified by the chemical identifier CAS No. 1257072-34-6, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique combination of bromine and chlorine substituents on a pyrazine core makes it a valuable scaffold for further functionalization, enabling the development of novel compounds with potential therapeutic applications.

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is a fundamental structural motif in many pharmacologically relevant molecules. The presence of electron-withdrawing groups such as the nitrile group at the 2-position enhances the electrophilicity of the ring, facilitating reactions such as nucleophilic substitution. This property is particularly useful in medicinal chemistry for constructing more complex structures through cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings.

The bromo and chloro substituents at the 3- and 6-positions, respectively, provide additional handles for further chemical manipulation. These halogen atoms can participate in various transformations, such as palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, vinyl, or alkyl groups. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of derived compounds.

In recent years, 6-Bromo-3-chloropyrazine-2-carbonitrile has been employed in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its use in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyrazine core is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets, making it an ideal scaffold for designing selective inhibitors.

Moreover, this compound has shown promise in the development of antiviral agents. The nitrile group can be hydrolyzed to a carboxylic acid, providing a site for further derivatization into protease inhibitors or other antiviral scaffolds. Recent studies have highlighted its role in synthesizing compounds that target viral proteases, which are essential for viral replication cycles.

The utility of 6-Bromo-3-chloropyrazine-2-carbonitrile extends beyond pharmaceutical applications into materials science and agrochemicals. Its structural features make it a viable precursor for designing advanced materials with specific electronic properties. Additionally, derivatives of this compound have been explored as intermediates in the synthesis of novel agrochemicals that exhibit improved efficacy and environmental safety profiles.

The synthesis of 6-Bromo-3-chloropyrazine-2-carbonitrile typically involves multi-step organic transformations starting from commercially available pyrazine derivatives. The introduction of bromo and chloro substituents is often achieved through halogenation reactions using appropriate reagents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The subsequent functionalization at the 2-position with a nitrile group is commonly performed via cyanation reactions using reagents like copper(I) cyanide or trimethylsilyl cyanide.

The purity and yield of 6-Bromo-3-chloropyrazine-2-carbonitrile are critical factors influencing its downstream applications. High-purity samples are essential for pharmaceutical synthesis to avoid impurities that could affect the biological activity or safety of final products. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to confirm the structure and purity of this compound.

In conclusion,6-Bromo-3-chloropyrazine-2-carbonitrile (CAS No. 1257072-34-6) is a versatile intermediate with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery programs targeting various diseases. As research continues to uncover new synthetic methodologies and biological applications, this compound is poised to remain a cornerstone in medicinal chemistry and related fields.